(2,3-dihydro-1-benzofuran-5-ylmethyl)[1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethyl]amine

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-ylmethyl)-1-(5-methyl-1-phenylpyrazol-4-yl)ethanamine
• InChI: InChI=1S/C21H23N3O/c1-15(22-13-17-8-9-21-18(12-17)10-11-25-21)20-14-23-24(16(20)2)19-6-4-3-5-7-19/h3-9,12,14-15,22H,10-11,13H2,1-2H3
• InChI Key: YASIJCCWNFEJKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(C)NCC3=CC4=C(C=C3)OCC4
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It has been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Benzofuran compounds have been synthesized using a variety of methods. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused five-membered and six-membered ring, with an oxygen atom in the five-membered ring. Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms.

Chemical Reactions Analysis

Benzofuran and its derivatives have been used in a variety of chemical reactions. Imidazole and its derivatives also show a broad range of chemical reactivity.

Physical And Chemical Properties Analysis

Benzofuran is a colorless liquid and imidazole is a white or colorless solid. Both are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of benzofuran and imidazole derivatives can vary widely depending on the specific compound and its biological target.

Safety and Hazards

The safety and hazards associated with benzofuran and imidazole derivatives can vary widely depending on the specific compound. For example, some benzofuran derivatives have been found to be cytotoxic.

Future Directions

Benzofuran and imidazole derivatives have potential applications in many aspects, making these substances potential natural drug lead compounds. They have attracted the attention of chemical and pharmaceutical researchers worldwide.